Cas no 823180-24-1 (1-Pentanol, 5,5-diiodo-)

1-Pentanol, 5,5-diiodo- structure
Product name:1-Pentanol, 5,5-diiodo-
1-Pentanol, 5,5-diiodo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanol, 5,5-diiodo-
- 5,5-diiodopentan-1-ol
- SCHEMBL16969958
- 823180-24-1
- DTXSID00462821
-
- Inchi: InChI=1S/C5H10I2O/c6-5(7)3-1-2-4-8/h5,8H,1-4H2
- InChI Key: HOCMFXNMNNPGGZ-UHFFFAOYSA-N
- SMILES: C(CCO)CC(I)I
Computed Properties
- Exact Mass: 339.88211g/mol
- Monoisotopic Mass: 339.88211g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 47.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2Ų
1-Pentanol, 5,5-diiodo- Related Literature
-
Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
-
Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
-
Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
-
Ruilin Xu,Chen Liao,Yanqing Xu,Chunfeng Zhang,Min Xiao,Lei Zhang,Changgui Lu,Yiping Cui,Jiayu Zhang Nanoscale, 2017,9, 18281-18289
823180-24-1 (1-Pentanol, 5,5-diiodo-) Related Products
- 88420-48-8(Butane, 1,1'-oxybis[4-iodo-)
- 50999-68-3(3-Octanol, 1-iodo-)
- 6089-15-2(2-Butanol, 4-iodo-)
- 153657-85-3(1-Hexadecanol, 2-iodo-)
- 59780-24-4(2-Butanol, 4-iodo-, (S)-)
- 57395-49-0(1-Decanol, 10-iodo-)
- 66225-22-7(Octane, 1,1-diiodo-)
- 57395-52-5(1-Dodecanol, 12-iodo-)
- 52418-82-3(3-Hexanol, 1-iodo-)
- 65921-65-5(1-Pentanol, 5-iodo-, acetate)
Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
